alpha-Furfuryliden-alpha-furylmethylamine

• CAS No.: 19377-82-3
• Molecular Formula: FH4NO
• Synonyms: alpha-Furfuryliden-alpha-furylmethylamine

Description

alpha-Furfuryliden-alpha-furylmethylamine: is an organic compound with the molecular formula C10H9NO2 . It is known for its unique structure, which includes two furan rings connected by a methylene bridge. This compound is used in various fields, including food, cosmetics, medicine, biology, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of alpha-Furfuryliden-alpha-furylmethylamine involves the condensation of furfural with furfurylamine. The reaction typically occurs under mild conditions, often in the presence of an acid catalyst to facilitate the formation of the imine bond .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for high yield and purity, ensuring the compound meets the required standards for its various applications .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: alpha-Furfuryliden-alpha-furylmethylamine can undergo oxidation reactions, leading to the formation of various oxidized derivatives.

Reduction: Reduction of this compound can yield different reduced forms, depending on the reagents and conditions used.

Substitution: The compound can participate in substitution reactions, where one of the furan rings or the methylene bridge is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Various nucleophiles and electrophiles can be used, depending on the desired substitution product.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of furfural derivatives, while reduction can yield furfurylamine derivatives .

Scientific Research Applications

Chemistry: In chemistry, alpha-Furfuryliden-alpha-furylmethylamine is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis .

Biology: In biological research, this compound is studied for its potential biological activities. It has been investigated for its antimicrobial and antioxidant properties .

Medicine: In medicine, this compound is explored for its potential therapeutic applications. Its derivatives are being studied for their potential use in drug development .

Industry: In the industrial sector, this compound is used in the production of various materials, including polymers and resins. Its unique properties make it suitable for use in high-performance materials .

Mechanism of Action

The mechanism of action of alpha-Furfuryliden-alpha-furylmethylamine involves its interaction with various molecular targets. The compound can interact with enzymes and receptors, leading to changes in cellular processes. The specific pathways involved depend on the biological context and the specific derivatives of the compound being studied .

Comparison with Similar Compounds

Furfurylamine: A related compound with a single furan ring and an amine group.

Furfural: A compound with a furan ring and an aldehyde group.

2-Furanmethanamine: Another related compound with a furan ring and a methylene amine group.

Uniqueness: alpha-Furfuryliden-alpha-furylmethylamine is unique due to its structure, which includes two furan rings connected by a methylene bridge. This structure imparts unique chemical and physical properties, making it valuable in various applications .